Cas no 35663-32-2 ((4α,8α,9β,13α,14β,17Z)-6α,16β-Diacetoxy-3α,7β,11β-trihydroxy-29-nordammara-17(20),24-dien-21-oic acid)

• Product Name: (4α,8α,9β,13α,14β,17Z)-6α,16β-Diacetoxy-3α,7β,11β-trihydroxy-29-nordammara-17(20),24-dien-21-oic acid
• CAS No: 35663-32-2
• MF: C₃₃H₅₀O₉
• MW: 590.744711399078
• CID: 318391
• Update Time: 2024-02-29

(4α,8α,9β,13α,14β,17Z)-6α,16β-Diacetoxy-3α,7β,11β-trihydroxy-29-nordammara-17(20),24-dien-21-oic acid Chemical and Physical Properties

Names and Identifiers

• 29-Nordammara-17(20),24-dien-21-oicacid, 6,16-bis(acetyloxy)-3,7,11-trihydroxy-, (3a,4a,6a,7b,8a,9b,11b,13a,14b,16b,17Z)- (9CI)
• Viridominicacid C
• (4α,8α,9β,13α,14β,17Z)-6α,16β-Diacetoxy-3α,7β,11β-trihydroxy-29-nordammara-17(20),24-dien-21-oic acid
• Viridominic acid C
• CID 101324760
• 29-Nordammara-17(20),24-dien-21-oic acid, 6,16-bis(acetyloxy)-3,7,11-trihydroxy-, (3α,4α,6α,7β,8α,9β,11β,13α,14β,16β,17Z)- (9CI)

• Inchi： 1S/C33H50O9/c1-16(2)10-9-11-20(30(39)40)25-21-14-23(37)28-31(6)13-12-22(36)17(3)26(31)27(42-19(5)35)29(38)33(28,8)32(21,7)15-24(25)41-18(4)34/h10,17,21-24,26-29,36-38H,9,11-15H2,1-8H3,(H,39,40)/b25-20+/t17-,21+,22-,23+,24+,26-,27-,28+,29+,31+,32+,33-/m1/s1
• InChI Key： YAAGRHRHYOHRES-NGMRSBNWSA-N
• SMILES： O[C@H]1[C@@H]([C@H]2[C@H](C)[C@@H](CC[C@]2(C)[C@@H]2[C@H](C[C@H]3/C(=C(\C(=O)O)/CC/C=C(\C)/C)/[C@H](C[C@]3(C)[C@]21C)OC(C)=O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 590.345
• Monoisotopic Mass: 590.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 3.951

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 168-171 °C
• Boiling Point: 696.9±55.0 °C(Predicted)
• pka: 4.10±0.41(Predicted)